Cas no 2680730-35-0 (benzyl N-(3-cyanoquinolin-4-yl)carbamate)

• Product Name: benzyl N-(3-cyanoquinolin-4-yl)carbamate
• CAS No: 2680730-35-0
• MF: C₁₈H₁₃N₃O₂
• MW: 303.314723730087
• CID: 5633359
• PubChem ID: 165933459
• Update Time: 2025-05-22

benzyl N-(3-cyanoquinolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290923
• benzyl N-(3-cyanoquinolin-4-yl)carbamate
• 2680730-35-0

• Inchi： 1S/C18H13N3O2/c19-10-14-11-20-16-9-5-4-8-15(16)17(14)21-18(22)23-12-13-6-2-1-3-7-13/h1-9,11H,12H2,(H,20,21,22)
• InChI Key： IONJUZMRQMLKDS-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=CN=C2C=CC=CC=12)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.100776666g/mol
• Monoisotopic Mass: 303.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75Ų

Additional information on benzyl N-(3-cyanoquinolin-4-yl)carbamate

Benzyl N-(3-Cyanoquinolin-4-yl)Carbamate: A Comprehensive Overview

Benzyl N-(3-cyanoquinolin-4-yl)carbamate, with the CAS number 2680730-35-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as benzyl (3-cyanoquinolin-4-yl)carbamate, is a derivative of quinoline, a heterocyclic aromatic compound with a wide range of applications in drug discovery and advanced materials.

The structure of benzyl N-(3-cyanoquinolin-4-yl)carbamate consists of a quinoline ring substituted with a cyano group at the 3-position and a carbamate group at the 4-position. The benzyl group attached to the carbamate further enhances the compound's versatility. This unique structure allows for modular synthesis and tunable properties, making it an ideal candidate for exploring new chemical entities in drug development.

Recent studies have highlighted the potential of benzyl N-(3-cyanoquinolin-4-yl)carbamate as a bioactive molecule with promising anti-inflammatory and anti-proliferative activities. Researchers have demonstrated that this compound can selectively inhibit certain kinases, which are critical targets in cancer therapy. The cyano group at the 3-position plays a pivotal role in modulating the compound's bioactivity, while the carbamate moiety contributes to its solubility and stability.

In addition to its biological applications, benzyl N-(3-cyanoquinolin-4-yl)carbamate has shown potential in the field of optoelectronics. Its aromatic system and functional groups enable it to act as a charge transport material in organic light-emitting diodes (OLEDs). Recent advancements in synthetic methodologies have allowed for the large-scale production of this compound, making it more accessible for industrial applications.

The synthesis of benzyl N-(3-cyanoquinolin-4-yl)carbamate involves a multi-step process that typically begins with the preparation of quinoline derivatives. The introduction of the cyano group is achieved through nucleophilic substitution or cyanation reactions, while the carbamate group is introduced via nucleophilic acylation or amidation. These reactions are optimized to ensure high yields and purity, which are essential for downstream applications.

One of the most exciting developments in recent years is the use of benzyl N-(3-cyanoquinolin-4-yl)carbamate as a building block for constructing heterocyclic frameworks with enhanced electronic properties. By incorporating this compound into larger molecular systems, chemists have been able to create materials with improved conductivity and photostability, opening new avenues for renewable energy technologies.

In conclusion, benzyl N-(3-cyanoquinolin-4-yl)carbamate (CAS No: 2680730-35-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with its tunable properties, makes it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both medicinal and materials science.